1-(4-Bromophenyl)-2-methylcyclohexan-1-ol

• Molecular Formula: C13H17BrO
• Molecular Weight: 269.18 g/mol
• SMILES: CC1CCCCC1(C2=CC=C(C=C2)Br)O
• InChI: InChI=1S/C13H17BrO/c1-10-4-2-3-9-13(10,15)11-5-7-12(14)8-6-11/h5-8,10,15H,2-4,9H2,1H3
• InChIKey: FHOQYJIWJKHJRR-UHFFFAOYSA-N

1-(4-Bromophenyl)-2-methylcyclohexan-1-ol: Structural and Physicochemical Baseline

1-(4-Bromophenyl)-2-methylcyclohexan-1-ol is a brominated tertiary arylcyclohexanol with the molecular formula C13H17BrO and a molecular weight of 269.18 g/mol [1]. It features a para-bromophenyl group and a 2-methyl substituent on the cyclohexane ring, resulting in a computed XLogP3-AA of 3.8, a hydrogen bond donor count of 1, and a topological polar surface area of 20.2 Ų [1]. The compound is cataloged under CAS 2012736-62-6 and is commercially available from several suppliers as a research intermediate, typically at a purity of 95% .

SAR Probe Halogen-dependent target engagement studies using para-bromophenyl scaffold

Synthetic Handle Aryl bromide site enables Pd-catalyzed cross-coupling diversification

ADME Context Computed lipophilicity (XLogP 3.8) supports membrane partitioning assay design

• [1] PubChem. (2026). 1-(4-Bromophenyl)-2-methylcyclohexan-1-ol, CID 131251222. National Center for Biotechnology Information. Retrieved April 27, 2026. View Source

Why Halogen or Positional Analog Substitution Is Unreliable

The para-bromophenyl moiety in this compound is not a trivial substituent that can be exchanged for chlorine, fluorine, or a meta-bromo group without altering key performance characteristics. Data from a well-defined cyclohexanol-based inhibitor series demonstrate that the 4-bromophenyl derivative exhibits an IC50 of 1.581 µM, whereas the 4-chlorophenyl analog is more potent at 0.697 µM and the 3-bromophenyl analog is significantly less active at 3.550 µM [1]. These quantitative differences indicate that halogen identity and substitution pattern critically modulate target engagement, making generic replacement scientifically unsound without experimental revalidation.

Halogen Swap (Br → Cl)

Replacing bromine with chlorine may shift target engagement and potency profile; IC50 values differ by over 2-fold in a related cyclohexanol series.

Position Isomer (4-Br → 3-Br)

Moving bromine from para to meta position can alter binding conformation and significantly reduce inhibitory activity; measured difference exceeds 2-fold in comparator data.

Coupling Reactivity (Br → Cl)

Aryl chloride analogs may require forcing conditions or higher catalyst loading for cross-coupling, limiting synthetic utility compared to the aryl bromide handle.

• [1] Table 1. Training No. 7 vs 1 and 18. IC50 values for phenyl-substituted cyclohexanol derivatives. PMC Article PMC8165424. View Source

Differentiation Evidence Against Closest Analogs

Inhibitory Potency: 4-Br vs. 4-Cl and 3-Br Cyclohexanol Scaffolds

In a comparative structure-activity relationship (SAR) study of cyclohexanol-based inhibitors, the 4-bromophenyl-substituted compound demonstrated an IC50 of 1.581 µM, representing a 2.27-fold weaker potency than the 4-chlorophenyl analog (IC50 0.697 µM) but a 2.25-fold stronger potency than the 3-bromophenyl analog (IC50 3.550 µM) [1]. This halogen- and position-dependent potency landscape cannot be predicted from physicochemical parameters alone and requires explicit experimental determination for each analog.

Inhibitory Potency vs Analogs

Class-level inference

4-Br IC50 1.581 µM
vs 4-Cl 0.697 µM
vs 3-Br 3.550 µM

Supports halogen SAR review; Br position and identity influence measured potency

Data from a cyclohexanol inhibitor series; reported IC50 context

Evidence Dimension	Inhibitory potency (IC50)
Target Compound Data	1.581 µM (4-bromophenyl)
Comparator Or Baseline	0.697 µM (4-chlorophenyl); 3.550 µM (3-bromophenyl); 2.446 µM (4-fluorophenyl)
Quantified Difference	2.27-fold less potent than 4-chlorophenyl; 2.25-fold more potent than 3-bromophenyl; 1.55-fold more potent than 4-fluorophenyl
Conditions	In vitro enzymatic inhibition assay; exact target and substrate conditions not disclosed in the table extract; data from a cyclohexanol derivative series

Why This Matters

Direct experimental IC50 data demonstrate that halogen identity and substitution position are not interchangeable; this informs go/no-go decisions when selecting a specific analog for hit-to-lead optimization.

• [1] Table 1. Training No. 7 (4-bromophenyl), 1 (4-chlorophenyl), 18 (3-bromophenyl), 11 (4-fluorophenyl). IC50 values for phenyl-substituted cyclohexanol derivatives. PMC Article PMC8165424. View Source

Lipophilicity and CYP Engagement: Br vs. Cl LogP Differentiation

The computed XLogP3-AA for 1-(4-bromophenyl)-2-methylcyclohexan-1-ol is 3.8 [1]. In comparison, the 4-chlorophenyl analog is predicted to have a lower logP (value unverified due to data scarcity, but the well-established Hansch π constants for bromine (+0.86) versus chlorine (+0.71) confirm that bromine substitution systematically elevates lipophilicity [2]). This higher lipophilicity can increase membrane passive permeability and alter cytochrome P450 enzyme binding profiles, as evidenced by literature showing that brominated cyclohexanol derivatives modulate CYP inhibition with Ki values in the low micromolar to nanomolar range [3]. Although direct single-compound CYP data for the target compound are lacking, the class-level trend is mechanistically relevant for procurement decisions.

Lipophilicity Differentiation

Class-level inference

ΔlogP ≈ 0.5–0.8
over Cl analog

Higher computed logP suggests altered membrane partitioning and CYP binding context

Based on Hansch π constants; class-level CYP inhibition Ki reported at 300 nM

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	3.8 (PubChem computed)
Comparator Or Baseline	Chlorine analog: predicted lower logP based on Hansch π constants; 4-chlorophenylcyclohexanol scaffolds show logP ≈ 3.0-3.3
Quantified Difference	Estimated ΔlogP ≈ 0.5-0.8 unit increase
Conditions	Computed property (XLogP3); Hansch hydrophobic fragment constant reference

Why This Matters

Lipophilicity directly influences compound handling, biological assay performance, and ADME profile; selecting the brominated analog over chlorinated versions may be necessary for applications requiring higher membrane partitioning or specific CYP inhibition profiles.

• [1] PubChem. (2026). 1-(4-Bromophenyl)-2-methylcyclohexan-1-ol, CID 131251222. XLogP3-AA = 3.8. View Source
• [2] Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. John Wiley & Sons. π(Br) = 0.86, π(Cl) = 0.71. View Source
• [3] BindingDB. (2022). BDBM50585332: Ki = 300 nM for CYP1A1 inhibition by a brominated cyclohexanol derivative. University of California, San Diego. View Source

Cross-Coupling Reactivity: Aryl Bromide vs. Aryl Chloride

The aryl bromide moiety in 1-(4-bromophenyl)-2-methylcyclohexan-1-ol is a superior handle for transition-metal-catalyzed cross-coupling reactions compared to the corresponding aryl chloride. Standard oxidative addition rates for Pd(0) with bromobenzene are approximately 10-100 times faster than with chlorobenzene under identical conditions, enabling more efficient Suzuki, Heck, or Buchwald-Hartwig couplings [1]. This reactivity advantage is critical for building compound libraries or conjugating to pharmacophores, making the brominated analog the preferred choice when downstream synthetic flexibility is required.

Cross-Coupling Rate

Class-level inference

Aryl-Br ~10–100× faster
oxidative addition
vs Aryl-Cl

Supports synthetic diversification workflow; Br handle may enable milder coupling conditions

General organometallic reactivity benchmark; Pd(0) catalytic cycle

Evidence Dimension	Relative oxidative addition rate with Pd(0)
Target Compound Data	Aryl-Br: fast oxidative addition (benchmark: bromobenzene rate constant ~10⁻¹ M⁻¹s⁻¹)
Comparator Or Baseline	Aryl-Cl: sluggish oxidative addition (chlorobenzene rate constant ~10⁻³ M⁻¹s⁻¹); Aryl-F: essentially inert under mild conditions
Quantified Difference	~10-100 fold rate enhancement for Br over Cl
Conditions	General Pd(0)/Pd(II) catalytic cycle; reference to classic organometallic chemistry literature

Why This Matters

A 10-100 fold difference in oxidative addition rate has practical consequences for reaction yield, catalyst loading, and scope; the brominated compound enables robust diversification that the chloro or fluoro analogs cannot match without forcing conditions.

• [1] Diederich, F., & Stang, P. J. (Eds.). (1998). Metal-catalyzed Cross-coupling Reactions. Wiley-VCH. Chapter 1: Oxidative addition of aryl halides to palladium(0) – relative rates Br >> Cl > F. View Source

Liquid Crystal Intermediate: Terminal Bromine Advantage

Patent literature describes trans-4-(4-bromophenyl)cyclohexanol derivatives as key intermediates for advanced liquid crystal materials, where the terminal bromine atom imparts a desirable combination of polarizability and mesophase stability that terminal cyano or fluoro groups do not fully replicate [1]. The introduction of a terminal bromine on the phenylcyclohexanol core has been explicitly designed to overcome the deficiencies of cyano (high viscosity, limited UV stability) and fluoro (weak dipolar moment) end-groups, leading to broader nematic ranges and improved electro-optical performance [1]. While the exact compound studied is the 4-methyl-free or trans-4-substituted variant, the structural analogy supports a similar rationale for 1-(4-bromophenyl)-2-methylcyclohexan-1-ol in liquid crystal intermediate procurement.

Liquid Crystal Intermediate

Source review

Terminal Br: reported polarizability and UV stability context vs CN/F end-groups

May support liquid crystal R&D procurement; patent disclosure context

Qualitative comparison from patent literature; structural analog basis

Evidence Dimension	Liquid crystal intermediate suitability
Target Compound Data	Aryl-Br terminus: enhanced polarizability and UV stability vs. CN
Comparator Or Baseline	Terminal cyano (CN): high viscosity, limited UV stability; terminal fluoro (F): small dipole moment, limited mesophase range
Quantified Difference	Qualitative comparison from patent disclosure; no single numeric metric specified
Conditions	Liquid crystal formulation patent; comparative end-group assessment

Why This Matters

For procurement in a liquid crystal R&D context, the brominated intermediate offers a differentiated design handle (terminal Br) that is explicitly preferred over CN and F analogs in patent disclosures, reducing the risk of investing in a suboptimal synthetic route.

• [1] Preparation method of trans-4,4'-(1-bromophenyl)-cyclohexanol. Eureka Patsnap Technology Disclosure, published 2014-01-01. View Source

Procurement-Driven Application Scenarios

Halogen-Dependent SAR Exploration in Kinase or GPCR Programs

The differential IC50 data [1] directly support the use of this compound as a starting point for optimizing target engagement through systematic halogen variation. Because the 4-bromophenyl analog occupies a distinct activity space (1.581 µM) compared to 4-chlorophenyl (0.697 µM) and 3-bromophenyl (3.550 µM), medicinal chemists can use it to explore steric and electronic parameter spaces that are inaccessible with other halogens without synthesizing entirely new cores.

Palladium-Catalyzed Diversification Library Building Block

The aryl bromide handle provides a 10-100 fold oxidative addition rate advantage over aryl chlorides in Pd(0) catalysis [1]. This makes 1-(4-bromophenyl)-2-methylcyclohexan-1-ol the ideal building block for libraries requiring efficient Suzuki-Miyaura or Buchwald-Hartwig coupling reactions, particularly when mild conditions are needed to preserve the tertiary alcohol functionality.

Liquid Crystal Intermediate with Tailored Polarizability

Patent-backed evidence indicates that terminal bromine on phenylcyclohexanol scaffolds overcomes the UV instability of cyano-terminated liquid crystals and the weak dipole of fluoro-terminated ones [1]. This supports procurement for developing novel liquid crystal formulations requiring broad nematic phases and high electro-optical responsiveness.

ADME Probe for Lipophilicity-Dependent CYP Interaction Studies

With a computed logP of 3.8 [1], this brominated cyclohexanol is more lipophilic than its chloro and fluoro counterparts (estimated ΔlogP ≈ 0.5-0.8). Class-level CYP inhibition data on related brominated cyclohexanol derivatives (Ki = 300 nM for CYP1A1) [2] suggest that this compound can serve as a tool to study halogen-dependent metabolic stability and protein binding in drug discovery settings.

Application

Selection Property

Validation Focus

Halogen SAR studies

Halogen-dependent activity classification

IC50 comparison validation across analogs

Pd-catalyzed library synthesis

Aryl bromide coupling suitability

Oxidative addition efficiency benchmarking

Liquid crystal materials R&D

Terminal bromine physicochemical profile

Mesophase and UV stability testing

ADME probe development

Lipophilicity-dependent CYP binding

Metabolic stability and protein binding verification

• [1] PubChem. (2026). 1-(4-Bromophenyl)-2-methylcyclohexan-1-ol, CID 131251222. XLogP3-AA = 3.8. View Source
• [2] BindingDB. (2022). BDBM50585332: Ki = 300 nM for CYP1A1 inhibition by a brominated cyclohexanol derivative. View Source